4-[(4-acetylphenyl)amino]benzoic Acid
Description
Properties
Molecular Formula |
C15H13NO3 |
|---|---|
Molecular Weight |
255.27 g/mol |
IUPAC Name |
4-(4-acetylanilino)benzoic acid |
InChI |
InChI=1S/C15H13NO3/c1-10(17)11-2-6-13(7-3-11)16-14-8-4-12(5-9-14)15(18)19/h2-9,16H,1H3,(H,18,19) |
InChI Key |
NDXFEWROUZQZHV-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC2=CC=C(C=C2)C(=O)O |
Origin of Product |
United States |
Scientific Research Applications
4-(4-Acetylanilino)benzoic acid has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: The compound can be used in biological studies to investigate enzyme inhibition and protein interactions.
Industry: It is used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism by which 4-(4-acetylanilino)benzoic acid exerts its effects depends on its specific application. For example, in drug development, it may act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing its activity. The molecular targets and pathways involved would vary based on the biological context in which the compound is used.
Comparison with Similar Compounds
Heterocyclic Ring Derivatives
- 4-(3-Chloro-2-(4-hydroxyphenyl)-4-oxoazetidin-1-yl)benzoic acid (SS3): Contains an azetidinone ring (β-lactam analog) fused with a hydroxyphenyl group. Demonstrated antimicrobial activity against Staphylococcus aureus and Escherichia coli due to the β-lactam moiety’s ability to inhibit bacterial cell wall synthesis. Synthesized via cyclization of a Schiff base intermediate with chloroacetyl chloride .
- 4-(2-[4-(Dimethylamino)phenyl]-4-oxo-1,3-thiazolidin-3-yl)-benzoic acid (SS4): Features a thiazolidinone ring linked to a dimethylaminophenyl group. Exhibited antifungal activity against Candida albicans, attributed to the thiazolidinone core’s interaction with fungal ergosterol biosynthesis pathways .
Sulfonamide and Sulfonyl Derivatives
- 4-Methoxy-2-[[4-(acetylamino)phenyl]sulfonyl]benzoic acid hydrazide: A sulfonamide derivative with antitubercular activity (MIC: 3.12 µg/mL against Mycobacterium tuberculosis). The sulfonyl group enhances membrane permeability, while the hydrazide moiety contributes to metal chelation in bacterial enzymes .
- 4-{[(4-Methylphenyl)amino]sulfonyl}benzoic acid: Sulfonamide group confers carbonic anhydrase inhibitory activity. Soluble in DMSO and methanol, making it suitable for in vitro assays .
Aromatic and Polycyclic Substituents
- The hydroxynaphthoyl group enhances π-π stacking interactions with DNA or enzyme active sites .
- 4-[(Quinolin-4-yl)amino]benzoic acid: Quinoline moiety imparts antimalarial properties by targeting heme detoxification pathways in Plasmodium species. Synthesized via condensation of 4-aminobenzoic acid with quinoline intermediates .
Table 1: Key Properties of 4-[(4-Acetylphenyl)amino]benzoic Acid and Analogs
Preparation Methods
Ullmann Coupling
The reaction proceeds via oxidative addition of the aryl halide to Cu(I), followed by amine coordination and reductive elimination. Electron-deficient aryl halides accelerate the rate due to enhanced electrophilicity.
Buchwald-Hartwig Amination
Pd(0) undergoes oxidative addition with the aryl halide, forming a Pd(II) intermediate. Transmetalation with the amine and subsequent reductive elimination yields the coupled product. Bulky ligands prevent β-hydride elimination, improving efficiency.
Challenges and Optimization Strategies
- Carboxylic Acid Compatibility: Direct use of 4-aminobenzoic acid in Pd-catalyzed reactions often leads to catalyst poisoning. Methyl ester protection circumvents this issue.
- Byproduct Formation: Ullmann reactions generate stoichiometric Cu wastes, necessitating thorough purification. Ligand design (e.g., phenanthroline derivatives) improves turnover numbers.
- Solvent Selection: Polar aprotic solvents (DMF, DMSO) enhance SNAr reactivity but complicate product isolation. Switchable solvents (e.g., ionic liquids) are under investigation.
Industrial-Scale Production Insights
Patent CN117024379B outlines a tert-butyl ester protection strategy for analogous compounds, adaptable to 4-[(4-acetylphenyl)amino]benzoic acid synthesis:
- Esterification: 4-Aminobenzoic acid → tert-butyl ester using di-tert-butyl dicarbonate.
- Coupling: tert-butyl-protected amine + 4-bromoacetophenone via Ullmann coupling.
- Deprotection: Acidic hydrolysis (HCl/MeOH) regenerates the carboxylic acid.
This approach achieves 80% yield with >99% purity, demonstrating scalability.
Q & A
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
